3-(3-(3-(Thiophen-2-yl)-1,2,4-oxadiazol-5-yl)azetidine-1-carbonyl)benzonitrile

• IUPAC Name: 3-[3-(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)azetidine-1-carbonyl]benzonitrile
• InChI: InChI=1S/C17H12N4O2S/c18-8-11-3-1-4-12(7-11)17(22)21-9-13(10-21)16-19-15(20-23-16)14-5-2-6-24-14/h1-7,13H,9-10H2
• InChI Key: OSPIUYVEZMNYFI-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)C2=CC=CC(=C2)C#N)C3=NC(=NO3)C4=CC=CS4
• Molecular Formula: C17H12N4O2S
• Molecular Weight: 336.4 g/mol

Description

3-(3-(3-(Thiophen-2-yl)-1,2,4-oxadiazol-5-yl)azetidine-1-carbonyl)benzonitrile is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound has shown promise in various fields of research, including medicinal chemistry, biochemistry, and pharmacology. In

Scientific Research Applications

The compound 3-(3-(3-(Thiophen-2-yl)-1,2,4-oxadiazol-5-yl)azetidine-1-carbonyl)benzonitrile has been studied for its potential applications in various fields of scientific research. In medicinal chemistry, this compound has been shown to have potential as an anti-cancer agent and an anti-inflammatory agent. In biochemistry, this compound has been studied for its interactions with various enzymes and proteins. In pharmacology, this compound has been studied for its potential as a drug delivery agent.

Mechanism of Action

The mechanism of action of 3-(3-(3-(Thiophen-2-yl)-1,2,4-oxadiazol-5-yl)azetidine-1-carbonyl)benzonitrile is not fully understood. However, studies have suggested that this compound may interact with various enzymes and proteins, leading to changes in cellular processes and signaling pathways.
Biochemical and Physiological Effects:
Studies have shown that 3-(3-(3-(Thiophen-2-yl)-1,2,4-oxadiazol-5-yl)azetidine-1-carbonyl)benzonitrile has various biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth of cancer cells and reduce inflammation. In addition, studies have suggested that this compound may have potential as a drug delivery agent due to its ability to interact with various enzymes and proteins.

Advantages and Limitations for Lab Experiments

The advantages of using 3-(3-(3-(Thiophen-2-yl)-1,2,4-oxadiazol-5-yl)azetidine-1-carbonyl)benzonitrile in lab experiments include its potential as an anti-cancer and anti-inflammatory agent, as well as its potential as a drug delivery agent. However, the limitations of using this compound include its limited solubility in aqueous solutions and its potential toxicity.

Future Directions

There are several future directions for research on 3-(3-(3-(Thiophen-2-yl)-1,2,4-oxadiazol-5-yl)azetidine-1-carbonyl)benzonitrile. These include further studies on its potential as an anti-cancer and anti-inflammatory agent, as well as its potential as a drug delivery agent. In addition, future research could focus on improving the solubility and reducing the toxicity of this compound. Furthermore, studies could investigate the interactions of this compound with specific enzymes and proteins to gain a better understanding of its mechanism of action. Overall, the potential applications of this compound in various fields of scientific research make it a promising area of study for future research.

Synthesis Methods

The synthesis of 3-(3-(3-(Thiophen-2-yl)-1,2,4-oxadiazol-5-yl)azetidine-1-carbonyl)benzonitrile involves the reaction of thiophene-2-carboxylic acid with hydrazine hydrate to form 3-(thiophen-2-yl)-1,2,4-oxadiazole. This intermediate is then reacted with 3-chloropropionyl chloride to form 3-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)azetidine-1-carbonyl chloride. The final step involves the reaction of this intermediate with benzonitrile to form 3-(3-(3-(Thiophen-2-yl)-1,2,4-oxadiazol-5-yl)azetidine-1-carbonyl)benzonitrile.